Cas no 896810-41-6 (8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896810-41-6
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 6285478
• Update Time: 2025-07-01

8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(3,4-dimethylphenyl)-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-

• Inchi： 1S/C19H21N5O2/c1-10-7-8-14(9-11(10)2)23-12(3)13(4)24-15-16(20-18(23)24)21(5)19(26)22(6)17(15)25/h7-9H,1-6H3
• InChI Key： RTEQZMJOHDXLRY-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=C(C)C(C)=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound Introduction: 8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 896810-41-6)

8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by the CAS number 896810-41-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the imidazopyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple methyl groups and a dimethylphenyl substituent contributes to its unique chemical properties and reactivity.

The molecular framework of 8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione incorporates a fused imidazole and pyrimidine ring system. This particular arrangement is highly favorable for interactions with biological targets such as enzymes and receptors. The dimethylphenyl group at the 3-position enhances lipophilicity while maintaining solubility in aqueous environments through the tetramethylated imidazopyrimidine core. Such structural features are critical in determining its pharmacokinetic behavior and potential drug-like properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 8-(3,4-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has emerged as a promising candidate due to its ability to modulate key biological pathways. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The dimethylphenyl substituent plays a crucial role in enhancing binding affinity by optimizing steric interactions with the active site of target proteins.

One of the most compelling aspects of 8-(3,4-dimethylphenyl)-1,3-hexamethyImidazo-pyrimidine-purine-24-dione is its potential in oncology research. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by interfering with critical signaling cascades. The tetramethylated imidazopyrimidine core contributes to its stability and resistance to metabolic degradation. Furthermore，the presence of the 3，4 dimethoxybenzene group provides additional modularity for further derivatization，allowing researchers to fine-tune its biological activity.

The synthesis of CAS No 896810-41-6 involves multi-step organic reactions that require precise control over reaction conditions. The introduction of methyl groups at specific positions necessitates careful selection of catalysts and solvents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes，reducing both cost and environmental impact. These improvements are essential for transitioning from laboratory-scale research to larger-scale applications，such as clinical trials.

From a computational chemistry perspective，the three-dimensional structure of 8-(3，dimethoxybenzyl)Imidazo-pyrimidine-purine24-dione has been extensively analyzed using molecular modeling techniques。These studies have provided insights into its binding mode with biological targets，including predicted binding affinities and interaction hotspots。Such information is invaluable for rational drug design，allowing researchers to optimize lead compounds before experimental validation。The integration of computational methods with experimental data has accelerated the discovery pipeline significantly。

The pharmacological profile of this compound is further enhanced by its favorable pharmacokinetic properties。In preclinical studies，it has demonstrated good oral bioavailability along with moderate distribution across tissues。These characteristics make it an attractive candidate for further development into an oral therapeutic agent。Additionally，its metabolic stability suggests that it may have a prolonged half-life in vivo，reducing the need for frequent dosing。

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches to identify novel bioactive compounds like CAS No 89 68 10 - 41 - 6。By leveraging automated platforms and sophisticated data analysis tools，researchers can rapidly assess thousands of compounds for their potential therapeutic value。This high-throughput approach has been instrumental in uncovering new leads that might otherwise remain undiscovered through traditional screening methods。

The role of CAS No 89 68 10 - 41 - 6 in drug discovery extends beyond oncology；it also shows promise in treating neurodegenerative diseases such as Alzheimer’s disease (AD) and Parkinson’s disease (PD). Preliminary findings suggest that it can modulate cholinergic pathways by inhibiting acetylcholinesterase enzymes. This mechanism aligns with existing therapeutic strategies used to manage cognitive decline associated with AD.

The safety profile of this compound is another critical consideration during drug development。While early studies indicate low toxicity at tested doses，further investigations are necessary to fully characterize its adverse effects. Chronic toxicity studies will be essential before advancing into human clinical trials; these assessments will help determine safe dosage ranges and identify any long-term risks associated with prolonged exposure。

The versatility of Imidazo-pyrimidine-purine24-dione derivatives, including our focus on CAS No 89 68 10 - 41 - 6, lies not only in their biological activities but also in their synthetic accessibility. Researchers can modify various functional groups within the molecule without compromising overall efficacy while exploring new therapeutic avenues or improving existing treatments.

In conclusion,CAS No 89 68 10 - 41 - 6 represents an exciting development within medicinal chemistry due to its unique structural features and promising biological activities。Ongoing research continues to uncover novel applications for this compound across multiple therapeutic domains; it stands as a testament to how structural innovation drives progress toward effective treatments for complex diseases.